Cas no 352018-97-4 (2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile)

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile structure

352018-97-4 structure

Product Name:2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile

CAS No:352018-97-4

MF:C₁₁H₁₄N₄

MW:202.255661487579

MDL:MFCD03086210

CID:303470

PubChem ID:2779669

Update Time:2025-04-19

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile,2-(hexahydro-1H-1,4-diazepin-1-yl)-
- 2-(1,4-Diazepan-1-yl)nicotinonitrile
- 2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile
- 2-(HOMOPIPERAZIN-1-YL)NICOTINONITRILE
- AKOS000129832
- 2-[1,4]Diazepan-1-yl-nicotinonitrile
- BB 0248260
- SCHEMBL2004470
- MFCD03086210
- 352018-97-4
- DTXSID50381492
- MS-22166
- FT-0608361
- CHEMBL4569477
- EN300-53177
- 2-(1,4-diazepan-1-yl)nicotinonitrile, AldrichCPR
- CS-0251010
- Boronic acid,B-[4-(aminomethyl)phenyl]-, hydrochloride (1:1)
- KQOHMUWBQXSUAK-UHFFFAOYSA-N
- DB-069164
- G30343
- MDL： MFCD03086210
- Inchi： 1S/C11H14N4/c12-9-10-3-1-5-14-11(10)15-7-2-4-13-6-8-15/h1,3,5,13H,2,4,6-8H2
- InChI Key： KQOHMUWBQXSUAK-UHFFFAOYSA-N
- SMILES： N1(C2C(C#N)=CC=CN=2)CCNCCC1

Computed Properties

Exact Mass: 202.12200
Monoisotopic Mass: 202.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52Å²

Experimental Properties

PSA: 51.95000
LogP: 1.14678

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Security Information

Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-25
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R20/21/22; R34
Safety Term：S26;S36/37/39;S45

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D423518-25mg	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		25mg	$ 50.00	2022-06-05
TRC	D423518-50mg	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		50mg	$ 70.00	2022-06-05
TRC	D423518-250mg	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		250mg	$ 275.00	2022-06-05
abcr	AB153448-250 mg	2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; .	352018-97-4	95%	250mg	€123.60	2023-06-23
abcr	AB153448-1 g	2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; .	352018-97-4	95%	1g	€351.50	2023-06-23
abcr	AB153448-250mg	2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; .	352018-97-4	95%	250mg	€123.60	2023-09-16
abcr	AB153448-1g	2-(1,4-Diazepan-1-yl)nicotinonitrile, 95%; .	352018-97-4	95%	1g	€368.00	2025-02-21
Enamine	EN300-53177-0.05g	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		0.05g	$38.0	2023-02-10
Enamine	EN300-53177-0.1g	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		0.1g	$56.0	2023-02-10
Enamine	EN300-53177-0.25g	2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile	352018-97-4		0.25g	$80.0	2023-02-10

2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:352018-97-4)2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile

Order Number:A1085806

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 19:24

Price ($):166.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

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